![molecular formula C20H18O8 B8223106 O,O'-(Ethane-1,2-diyl) dimethyl diterephthalate](/img/structure/B8223106.png)
O,O'-(Ethane-1,2-diyl) dimethyl diterephthalate
Overview
Description
O,O'-(Ethane-1,2-diyl) dimethyl diterephthalate is a useful research compound. Its molecular formula is C20H18O8 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phosphorylation of Production Wastes
Research shows that O,O'-(Ethane-1,2-diyl) dimethyl diterephthalate, or similar compounds, can be used in the phosphorylation of production wastes from dimethyl terephthalate production. This process leads to the creation of products with varying characteristics based on the phosphorylation mode (Todorov, Georgieva, Troev, & Borisov, 1992).
Creation of Polyterephthalates with Bio-Based Moieties
This compound has been utilized in the synthesis of polyterephthalates containing bio-based moieties. This involves a two-step polycondensation process, resulting in amorphous polymers with good thermal stability (Abid, Abid, & El Gharbi, 2012).
Synthesis of Zinc Coordination Polymers
The compound has been used in the synthesis of novel zinc coordination polymers, displaying intriguing properties like strong blue luminescence and forming various molecular frameworks (Hu, Wang, Zhang, Li, Ren, & Bai, 2012).
Development of Catalytic Materials
It's involved in the development of catalytic materials such as V2O5/γ-Al2O3 catalysts for the oxidative dehydrogenation of ethane. This application highlights its role in enhancing the performance and characteristics of catalysts (Bars, Auroux, Forissier, & Védrine, 1996).
Ionic Liquid Synthesis
This compound or related compounds contribute to the synthesis of new ionic liquids with potential applications in various chemical processes, including as catalysts for the synthesis of xanthene derivatives (Maleki, Akbarzadeh, & Babaee, 2015).
Surfactant Behavior in Salts
The compound's derivatives have been studied for their behavior as surfactants in the presence of various salts, providing insights into applications in industrial processes (Akram, Bhat, Berekute, & Kabir-ud-din, 2016).
Clean Preparation Processes
Flame Retardant Applications
Compounds similar to this compound are used in the creation of flame-retardant materials, contributing to enhanced fire safety in various applications (Wang, Shieh, & Sun, 1998).
properties
IUPAC Name |
4-O-[2-(4-methoxycarbonylbenzoyl)oxyethyl] 1-O-methyl benzene-1,4-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O8/c1-25-17(21)13-3-7-15(8-4-13)19(23)27-11-12-28-20(24)16-9-5-14(6-10-16)18(22)26-2/h3-10H,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRKVDYWDEAVGOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)OCCOC(=O)C2=CC=C(C=C2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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